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Compound of Interest

Compound Name: Suc-Ala-Pro-Ala-Amc

CAS No.: 88467-44-1

Cat. No.: B1390830

Get Quote

Protocol ID: AN-PROT-SAPA-01 Target Enzyme Class: Serine Proteases (Specificity Profiling)

Primary Application: Determination of Elastase Activity & Chymotrypsin Cross-Reactivity[1]

Abstract & Scientific Context
This protocol details the kinetic assay for Suc-Ala-Pro-Ala-AMC (Succinyl-Alanyl-Prolyl-Alanyl-

7-amido-4-methylcoumarin).[1] While the user has requested a "Chymotrypsin assay," it is

scientifically imperative to note that Suc-Ala-Pro-Ala-AMC is the canonical substrate for

Neutrophil Elastase, not Chymotrypsin.[1]

Chymotrypsin Preference: Cleaves at the C-terminal of large hydrophobic/aromatic residues

(Phenylalanine, Tyrosine, Tryptophan).[1] The standard substrate is Suc-Ala-Ala-Pro-Phe-

AMC (Suc-AAPF-AMC).[1]

Elastase Preference: Cleaves at the C-terminal of small aliphatic residues (Alanine, Valine).

[1] The substrate Suc-Ala-Pro-Ala-AMC (Suc-APA-AMC) contains a P1 Alanine.[1]

Why use this substrate with Chymotrypsin? In drug development and enzymology, this assay is

frequently used for Specificity Profiling.[1] It quantifies "off-target" cleavage.[1] A pure
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Chymotrypsin sample should show negligible activity against Suc-Ala-Pro-Ala-AMC.[1] High

activity indicates either:

Contamination with Elastase.

Altered Specificity of a mutant Chymotrypsin variant.

Promiscuity of the protease at high concentrations.[1]

Assay Principle
The assay relies on the proteolytic hydrolysis of the amide bond between the C-terminal

Alanine and the fluorogenic AMC reporter.[1]

Quenched State: When attached to the peptide, AMC has low fluorescence.[1]

Hydrolysis: The protease cleaves the amide bond:

[1]

Detection: Free AMC is excited at 380 nm and emits intense blue fluorescence at 460 nm.[1]

The rate of fluorescence increase is directly proportional to enzyme activity.[1]
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Figure 1: Kinetic mechanism of AMC substrate hydrolysis. For Chymotrypsin, the transition

from Complex to Intermediate is the rate-limiting step due to the P1 mismatch (Alanine vs.

Phenylalanine).[1]

Materials & Preparation
A. Reagents
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Component Specification Storage

Substrate
Suc-Ala-Pro-Ala-AMC (High

Purity >98%)
-20°C (Desiccated)

Enzyme
-Chymotrypsin (for specificity

test) or Elastase (Positive

Control)

-20°C

Solvent DMSO (Anhydrous) RT

Buffer Base Tris-HCl or HEPES RT

Additives
CaCl

, Tween-20
RT

B. Buffer Recipes
1. Assay Buffer (Standard Protease Buffer):

Composition: 100 mM Tris-HCl, 10 mM CaCl

, 0.05% (v/v) Tween-20, pH 7.8.[1]

Rationale: CaCl

stabilizes Chymotrypsin structure.[1] Tween-20 prevents enzyme adsorption to the
microplate.[1]

Preparation: Dissolve 1.21 g Tris base and 147 mg CaCl

2H

O in 90 mL dH

O. Adjust pH to 7.8 with HCl. Add 50

L Tween-20. Bring to 100 mL.

2. Substrate Stock Solution (10 mM):
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Dissolve 1 mg of Suc-Ala-Pro-Ala-AMC (MW ~500-600 g/mol , check specific batch MW) in

DMSO.[1]

Example: If MW is 592.6 g/mol , dissolve 1 mg in 168

L DMSO to make 10 mM.[1]

Note: Protect from light.[1][2][3]

Experimental Protocol (96-Well Format)
Step 1: Plate Setup
Design your plate to include:

Blank: Buffer + Substrate (No Enzyme) - Measures spontaneous hydrolysis.[1]

Positive Control: Elastase + Substrate (Verifies substrate integrity).[1]

Test Samples: Chymotrypsin (various concentrations) + Substrate.

AMC Standard Curve: Free AMC (0 - 10

M) to convert RFU to moles.[1]

Step 2: Reaction Assembly
Pre-incubation: Add 90

L of Assay Buffer containing the Enzyme to the wells.[1]

Recommended Enzyme Conc: 1 - 100 nM final concentration.[1]

Incubate at 25°C or 37°C for 10 minutes to allow thermal equilibrium.

Substrate Addition: Add 10

L of Substrate Stock (diluted in buffer) to initiate the reaction.

Final Substrate Conc: Typically 50 - 100
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M.[1]

Note: Keep DMSO concentration < 5% to avoid denaturing the enzyme.[1]

Step 3: Kinetic Measurement[1]
Instrument: Fluorescence Microplate Reader.[1]

Mode: Kinetic (read every 30-60 seconds for 30-60 minutes).

Excitation: 380 nm (Bandwidth 20 nm).[1]

Emission: 460 nm (Bandwidth 20 nm).[1]

Gain: Set using the highest concentration of the AMC standard curve (approx. 50-70%

saturation).[1]
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Figure 2: Experimental workflow and decision logic for specificity profiling.

Data Analysis & Interpretation
A. Calculation of Activity

Slope Calculation: Plot RFU vs. Time. Calculate the slope (
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) of the linear portion (RFU/min).

Background Subtraction:

.

Conversion to Specific Activity:

B. Interpretation for Chymotrypsin[1][3][4][5][6]
Result: If testing pure Chymotrypsin, you expect

.[1]

Specificity Constant (

):

For Suc-AAPF-AMC (Chymotrypsin substrate):

is high (

).[1]

For Suc-APA-AMC (This substrate):

for Chymotrypsin should be extremely low (

).[1]

Self-Validation: If you observe a high rate, verify the enzyme source.[1] Commercial

"Chymotrypsin" preparations (especially from bovine pancreas) can contain trace Elastase.

[1] This assay is an excellent quality control step to detect such impurities.[1]

Troubleshooting Guide
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Observation Possible Cause Corrective Action

No Signal (Positive Control)
Inactive Elastase or degraded

substrate.[1]

Check substrate storage

(desiccate).[1][7] Ensure pH is

> 7.[1]0.

High Background (Blank)
Spontaneous hydrolysis or free

AMC in stock.[1]

Use fresh substrate.[1] Store

stock at -20°C.

Unexpected High Signal

(Chymo)
Elastase contamination.[1]

Add Elastatinal (Elastase

inhibitor) to verify.[1] If signal

drops, it is contamination.[1]

Non-Linear Kinetics
Inner filter effect or substrate

depletion.[1]

Dilute enzyme.[1] Ensure

substrate consumption is <

10%.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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